10.1039/B909455E | Molecular NO2 induced K2Ti2O5–K2Ti6O13 structure switching in the dry gas phase: lattice potassium reactivity†

Molecular NO2 induced K2Ti2O5–K2Ti6O13 structure switching in the dry gas phase: lattice potassium reactivity†

Chemical Communications Pub Date: 2009-07-23 DOI: 10.1039/B909455E

Abstract

A very interesting structure switching phenomenon between K₂Ti₂O₅ and K₂Ti₆O₁₃ caused by gas phase molecular NO₂ adsorption and desorption at 500–600 °C is revealed, during which NO₂ is adsorbed on the lattice K⁺ ion sites to form KNO₃ and the loss of K causes the remainder to regroup into nano-sized K₂Ti₆O₁₃, with a lower K/Ti value.

Molecular NO2 induced K2Ti2O5–K2Ti6O13 structure switching in the dry gas phase: lattice potassium reactivity†

Share View Original Text

Recommended Literature

[1] Front cover Energy Environ. Sci., 2023,16, 3625-3625 10.1039/D3EE90051G
[2] Back cover Org. Biomol. Chem., 2017,15, 8471-8472 10.1039/C7OB90166F
[3] Compact multi-enzyme pathways in P. pastoris† Martina Geier,Pia Fauland,Thomas Vogl,Anton GliederChem. Commun., 2015,51, 1643-1646 10.1039/C4CC08502G
[4] Emerging catalytic processes for the production of adipic acid Stijn Van de Vyver,Yuriy Román-LeshkovCatal. Sci. Technol., 2013,3, 1465-1479 10.1039/C3CY20728E
[5] Oxidative nucleation and growth of Janus-type MnOx–Ag and MnOx–AgI nanoparticles† Lei Jin,Peter Kerns,Michael Meng,Ben LiuNanoscale, 2019,11, 15147-15155 10.1039/C9NR03787J
[6] Recent advances in the capture and abatement of toxic gases and vapors by metal–organic frameworks Xili Cui,Huabin XingMater. Chem. Front., 2021,5, 5970-6013 10.1039/D1QM00516B
[7] Classically forbidden nonadiabatic transitions in multidimensional chemical dynamics I-Yun Hsiao,Yoshiaki Teranishi,Hiroki NakamuraPhys. Chem. Chem. Phys., 2024,26, 3795-3799 10.1039/D3CP04794F
[8] Reduced shrinkage of sol–gel derived silicas using sugar-based silsesquioxane precursors† Yang Chen,Zheng Zhang,Xihua Sui,John D. Brennan,Michael A. BrookJ. Mater. Chem., 2005,15, 3132-3141 10.1039/B502959G
[9] A cyclopalladated complex of corannulene with a pyridine pendant and its columnar self-assembly† Mihoko Yamada,Shohei Tashiro,Ryosuke Miyake,Mitsuhiko ShionoyaDalton Trans., 2013,42, 3300-3303 10.1039/C2DT32883F
[10] Experimental and theoretical investigations into the counter-intuitive shift in the antisymmetric ν(Si–O) vibrational modes upon deuteration of solvated silicic acid (H4SiO4)† Grant J. McIntosh,Peter J. Swedlund,Tilo SöhnelPhys. Chem. Chem. Phys., 2011,13, 2314-2322 10.1039/C0CP01664K

Journal Name：Chemical Communications

Research Products

Iron, [(4a,5,6,7,7a-h)-4-(dimethylamino)-4aH-cyclopenta[b]pyridin-4a-yl][(1,2,3,4,5-h)-1,2,3,4,5-pentaphenyl-2,4-cyclopentadien-1-yl]-,stereoisomer (9CI)

CAS no.: 187596-69-6
Fmoc-b-alaninol

CAS no.: 157887-82-6
Trans-1-amino-2-indanol

CAS no.: 140632-19-5
(S)-(+)-2-Methylglutaric Acid

CAS no.: 1115-82-8
4-Chloro-2-(2,4-dichlorophenyl)-5-(1-methylhydrazino)-2,3-dihydropyridazin-3-one

CAS no.: 175135-85-0
Oligomycin A

CAS no.: 14104-19-9
2,6-Dichloro-4-(trifluoromethyl)benzonitrile

CAS no.: 157021-61-9
1H-Pyrrole-3-aceticacid, 4-(ethoxycarbonyl)-, ethyl ester

CAS no.: 184921-34-4
1,1,1,2,3,3,4,4,5,5,6,6-Dodecafluoro-8-iodo-2-(trifluoromethyl)-octane

CAS no.: 18017-20-4
(2S)-2-phenylpropanamide

CAS no.: 13490-74-9